Cas no 333778-01-1 (2-[3-(4-Ethoxy-phenyl)-3-oxo-1-phenyl-propyl]-malononitrile)

• Product name: 2-[3-(4-Ethoxy-phenyl)-3-oxo-1-phenyl-propyl]-malononitrile
• CAS No: 333778-01-1
• MF: C₂₀H₁₈N₂O₂
• MW: 318.369
• CID: 3069525
• PubChem ID: 3124230

2-[3-(4-Ethoxy-phenyl)-3-oxo-1-phenyl-propyl]-malononitrile Chemical and Physical Properties

Names and Identifiers

• 2-[3-(4-Ethoxy-phenyl)-3-oxo-1-phenyl-propyl]-malononitrile
• AKOS000568147
• DNDI1417329
• CHEMBL2094624
• Oprea1_162598
• 2-[3-(4-ethoxyphenyl)-3-oxo-1-phenylpropyl]malononitrile
• 333778-01-1
• 2-(3-(4-Ethoxyphenyl)-3-oxo-1-phenylpropyl)malononitrile
• AG-690/13416374
• AKOS024304928
• 2-[3-(4-ethoxyphenyl)-3-oxo-1-phenylpropyl]propanedinitrile
• Oprea1_220507

• MDL： MFCD01542149
• Inchi： InChI=1S/C20H18N2O2/c1-2-24-18-10-8-16(9-11-18)20(23)12-19(17(13-21)14-22)15-6-4-3-5-7-15/h3-11,17,19H,2,12H2,1H3
• InChI Key： PLZZABUVQARDLS-UHFFFAOYSA-N
• SMILES： CCOC1=CC=C(C=C1)C(=O)CC(C2=CC=CC=C2)C(C#N)C#N

Computed Properties

• Exact Mass: 318.136827821Da
• Monoisotopic Mass: 318.136827821Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.9Ų
• XLogP3: 3.3